N-(2-chlorophenyl)-2-methoxy-5-methylbenzenesulfonamide

• IUPAC Name: N-(2-chlorophenyl)-2-methoxy-5-methylbenzenesulfonamide
• InChI: InChI=1S/C14H14ClNO3S/c1-10-7-8-13(19-2)14(9-10)20(17,18)16-12-6-4-3-5-11(12)15/h3-9,16H,1-2H3
• InChI Key: NHTSBSMREALZNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC=CC=C2Cl
• Molecular Formula: C14H14ClNO3S
• Molecular Weight: 311.8 g/mol

Description

N-(2-chlorophenyl)-2-methoxy-5-methylbenzenesulfonamide, commonly known as CMMS, is a sulfonamide compound that has been extensively studied for its potential therapeutic applications. CMMS belongs to the class of arylsulfonamides, which are widely used in the pharmaceutical industry due to their diverse biological activities.

Mechanism of Action

The mechanism of action of CMMS involves its interaction with various biological targets such as enzymes, receptors, and ion channels. CMMS has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in the regulation of acid-base balance. CMMS also interacts with the transient receptor potential vanilloid 1 (TRPV1) ion channel, which is involved in pain perception and inflammation. Furthermore, CMMS has been shown to bind to the sigma-1 receptor, a protein that is involved in various cellular processes such as calcium signaling and protein folding.
Biochemical and Physiological Effects
CMMS exhibits various biochemical and physiological effects depending on the target it interacts with. Inhibition of carbonic anhydrase by CMMS leads to a decrease in the production of bicarbonate ions, which can affect acid-base balance. Interaction with TRPV1 ion channel leads to a decrease in pain perception and inflammation. Binding to the sigma-1 receptor leads to an increase in calcium signaling and protein folding.

Advantages and Limitations for Lab Experiments

CMMS has several advantages for lab experiments such as its stability, solubility, and ease of synthesis. However, CMMS also has some limitations such as its potential toxicity and lack of selectivity for certain targets. Therefore, caution should be exercised when using CMMS in lab experiments, and appropriate controls should be used to ensure the validity of the results.

Future Directions

For the research on CMMS include the development of more selective analogs, investigation of its pharmacokinetics and pharmacodynamics, exploration of its potential therapeutic applications, and the development of novel drug delivery systems.

Synthesis Methods

The synthesis of CMMS involves the reaction of 2-chloroaniline with 2-methoxy-5-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction yields CMMS as a white solid with a melting point of 151-153°C. The purity of CMMS can be determined using various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

CMMS has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. CMMS has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. CMMS also exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In addition, CMMS has been shown to protect neurons from oxidative stress and prevent neurodegeneration.